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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the precipitation of Cesium chromate (Cs₂CrO₄)

from an aqueous solution. The primary method described is a salt metathesis reaction between

potassium chromate (K₂CrO₄) and cesium chloride (CsCl).

Introduction
Cesium chromate is a yellow crystalline solid with the chemical formula Cs₂CrO₄.[1] It is

known for its high solubility in water.[2] Historically, it was utilized in the manufacturing of

vacuum tubes for the production of cesium vapor.[3] In contemporary research, it serves as a

precursor for other chemical compounds.[4]

The synthesis method detailed below is a salt metathesis or double displacement reaction. In

this procedure, aqueous solutions of potassium chromate and cesium chloride are combined.

Although cesium chromate is soluble in water, it can be precipitated from the solution, likely

due to the common ion effect and by controlling reaction conditions such as concentration and

temperature.[4][5]

The balanced chemical equation for this reaction is:

K₂CrO₄(aq) + 2CsCl(aq) → Cs₂CrO₄(s) + 2KCl(aq)[4]
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All procedures should be performed in a well-ventilated fume hood while wearing appropriate

personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves.

Potassium Chromate (K₂CrO₄): Highly toxic, corrosive, and a known carcinogen and

mutagen.[1][6] It can cause severe skin burns, eye damage, and may be fatal if inhaled.[1] It

is also very toxic to aquatic life with long-lasting effects.[7][8]

Cesium Chloride (CsCl): May be harmful if swallowed and is suspected of damaging fertility

or the unborn child.[2][9][10]

Cesium Chromate (Cs₂CrO₄): Strong oxidizer that may intensify fire.[11] It is also a skin

sensitizer and is carcinogenic.[11][12] It is very toxic to aquatic life.[13]

Experimental Protocol: Precipitation of Cesium
Chromate
This protocol is adapted from established laboratory synthesis methods for cesium chromate
via salt metathesis.[5]

3.1. Materials and Equipment

Potassium chromate (K₂CrO₄)

Cesium chloride (CsCl)

Deionized water

Ice

Beakers

Magnetic stirrer and stir bar

Heating plate

Büchner funnel and vacuum flask
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Filter paper

Drying oven

Desiccator

3.2. Procedure

Preparation of Reactant Solutions:

Prepare a concentrated solution of potassium chromate by dissolving a specific mass in a

minimal amount of deionized water. Gentle heating may aid in dissolution.

In a separate beaker, prepare a concentrated solution of cesium chloride by dissolving a

stoichiometric amount (based on a 1:2 molar ratio with potassium chromate) in deionized

water.

Precipitation:

Slowly add the cesium chloride solution to the potassium chromate solution while

continuously stirring with a magnetic stirrer.

A yellow precipitate of cesium chromate should form immediately upon addition.[5]

Crystallization and Isolation:

Allow the reaction mixture to cool to room temperature.

To maximize the yield of the precipitate, place the beaker in an ice bath for at least one

hour.[5]

Set up a vacuum filtration apparatus with a Büchner funnel and filter paper.

Collect the yellow crystalline product by filtering the cold suspension.

Washing:
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Wash the collected precipitate with two small portions of ice-cold deionized water to

remove the soluble potassium chloride byproduct and any unreacted starting materials.[5]

Drying:

Carefully transfer the purified cesium chromate to a pre-weighed watch glass.

Dry the product in a drying oven at 110 °C for 2-3 hours, or until a constant weight is

achieved.[5]

For long-term storage and to prevent moisture absorption, place the dried product in a

desiccator.

Data Presentation
The following table summarizes key quantitative data for the reactants and the product.

Compound
Chemical
Formula

Molar Mass (
g/mol )

Appearance
Solubility in
Water

Potassium

Chromate
K₂CrO₄ 194.19

Yellow crystalline

solid

62.9 g/100 mL at

20 °C

Cesium Chloride CsCl 168.36
White crystalline

solid

186.5 g/100 mL

at 20 °C

Cesium

Chromate
Cs₂CrO₄ 381.80

Yellow crystalline

solid[1]

45.5 g/100 g at

25 °C[2]

Potassium

Chloride
KCl 74.55

White crystalline

solid

34.4 g/100 mL at

20 °C

Visualization
The following diagram illustrates the experimental workflow for the precipitation of cesium
chromate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Cesium_Chromate_and_Cesium_Dichromate_Structure_Properties_and_Synthesis.pdf
https://www.benchchem.com/product/b076401?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Cesium_Chromate_and_Cesium_Dichromate_Structure_Properties_and_Synthesis.pdf
https://shop.chemsupply.com.au/documents/JEG6Z3GM.pdf
https://onlinefolders.abra.eu/PLAB/BL_5061_20201022_CHLORID_CESNY_min_99.99_8TP8200101.pdf
https://www.benchchem.com/product/b076401?utm_src=pdf-body
https://www.benchchem.com/product/b076401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Precipitation Reaction

3. Isolation and Purification

4. Drying and Storage

Dissolve K₂CrO₄

in deionized water

Mix solutions with
continuous stirring

Dissolve CsCl
in deionized water

Immediate formation of
yellow Cs₂CrO₄ precipitate

Cool mixture in
an ice bath

Vacuum filter to
collect crystals

Wash with ice-cold
deionized water

Dry in oven
at 110 °C

Store in desiccator

Click to download full resolution via product page

Caption: Workflow for the synthesis of Cesium Chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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